Cas no 73602-67-2 (Benzenesulfonic acid,4-(1-butylhexyl)-, sodium salt (1:1))
73602-67-2 structure
Product Name:Benzenesulfonic acid,4-(1-butylhexyl)-, sodium salt (1:1)
CAS No:73602-67-2
MF:C16H25NaO3S
MW:320.422674894333
CID:577464
PubChem ID:23691726
Update Time:2025-04-19
Benzenesulfonic acid,4-(1-butylhexyl)-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-(1-butylhexyl)-, sodium salt (1:1)
- sodium,4-decan-5-ylbenzenesulfonate
- 73602-67-2
- DTXSID90994388
- Benzenesulfonic acid, 4-(1-butylhexyl)-, sodium salt (1:1)
- Sodium 4-(decan-5-yl)benzene-1-sulfonate
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- Inchi: 1S/C16H26O3S.Na/c1-3-5-7-9-14(8-6-4-2)15-10-12-16(13-11-15)20(17,18)19;/h10-14H,3-9H2,1-2H3,(H,17,18,19);/q;+1/p-1
- InChI Key: NVCWGZCBTMDLLK-UHFFFAOYSA-M
- SMILES: S(C1C=CC(=CC=1)C(CCCC)CCCCC)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 320.14221011g/mol
- Monoisotopic Mass: 320.14221011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 343
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Benzenesulfonic acid,4-(1-butylhexyl)-, sodium salt (1:1) Related Literature
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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